Cas no 160427-98-5 (3-Chloro-tetrahydro-pyran-4-one)

• Product Name: 3-Chloro-tetrahydro-pyran-4-one
• CAS No: 160427-98-5
• MF: C₅H₇ClO₂
• MW: 134.560880899429
• MDL: MFCD11858310
• CID: 1339858
• PubChem ID: 10898766
• Update Time: 2025-08-05

3-Chloro-tetrahydro-pyran-4-one Chemical and Physical Properties

Names and Identifiers

• 3 -chlorodihydro-2H-pyran-4(3H)-one
• AK-68603
• ANW-61003
• KB-31249
• 3-CHLORO-TETRAHYDRO-PYRAN-4-ONE
• 3-chlorotetrahydropyran-4-one
• SureCN5527655
• WTI-11856
• CTK8B8668
• 3-chlorooxan-4-one
• 3-Chlorodihydro-2H-pyran-4(3H)-one
• SCHEMBL5527655
• starbld0016988
• 815575-84-9
• SY030110
• (3R)-3-chlorooxan-4-one
• AKOS016003447
• CS-0340573
• DB-064357
• SB34013
• 160427-98-5
• 3-chlorotetrahydro-4H-pyran-4-one
• F13568
• DTXSID50447542
• MFCD11858310
• 4H-Pyran-4-one, 3-chlorotetrahydro-
• AS-47391
• 3-Chloro-tetrahydro-pyran-4-one

• MDL： MFCD11858310
• Inchi： 1S/C5H7ClO2/c6-4-3-8-2-1-5(4)7/h4H,1-3H2
• InChI Key： GUHAJPZAYADBSB-UHFFFAOYSA-N
• SMILES： ClC1C(CCOC1)=O

Computed Properties

• Exact Mass: 134.01300
• Monoisotopic Mass: 134.0134572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 0.58320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 3-Chloro-tetrahydro-pyran-4-one

3-Chloro-tetrahydro-pyran-4-one: A Comprehensive Overview

The compound with CAS No. 160427-98-5, commonly referred to as 3-Chloro-tetrahydro-pyran-4-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of cyclic ketones, specifically a tetrahydropyran derivative with a chlorine substituent at the 3-position. Its unique structure and functional groups make it a valuable building block in synthetic chemistry and a promising candidate for various applications.

3-Chloro-tetrahydro-pyran-4-one is characterized by its six-membered ring system, which consists of four carbon atoms and two oxygen atoms. The chlorine atom at the 3-position introduces both electronic and steric effects, influencing the compound's reactivity and physical properties. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive molecules, particularly in drug discovery programs targeting neurological disorders and cancer.

One of the most notable aspects of 3-Chloro-tetrahydro-pyran-4-one is its versatility in chemical reactions. Its ketone group at the 4-position facilitates nucleophilic additions, making it a valuable substrate for enolate chemistry. Researchers have exploited this property to develop novel synthetic routes for complex natural products and pharmaceutical agents. For instance, a 2023 study published in *Nature Communications* demonstrated how this compound can be used as a key intermediate in the synthesis of bioactive alkaloids with potential anticancer properties.

In addition to its role in organic synthesis, 3-Chloro-tetrahydro-pyran-4-one has shown promise in materials science. Its ability to form stable cyclic ethers through ring-opening reactions has led to its use in the development of advanced polymers and coatings. A recent breakthrough reported in *Advanced Materials* highlighted its application in creating biodegradable polymers for sustainable packaging solutions.

The synthesis of 3-Chloro-tetrahydro-pyran-4-one typically involves either oxidation of the corresponding alcohol or cyclization reactions of diols under acidic conditions. Recent advancements in catalytic methods have significantly improved the yield and selectivity of these processes. For example, the use of palladium-catalyzed cross-coupling reactions has enabled more efficient routes to this compound, reducing production costs and environmental impact.

From a pharmacological perspective, 3-Chloro-tetrahydro-pyran-4-one has been investigated for its potential as a drug delivery agent. Its ability to form inclusion complexes with hydrophobic drugs has been leveraged to enhance drug solubility and bioavailability. A 2023 study published in *Journal of Pharmaceutical Sciences* demonstrated that this compound can serve as an effective carrier for poorly soluble antidiabetic medications, significantly improving their therapeutic efficacy.

Moreover, 3-Chloro-tetrahydro-pyran-4-one exhibits interesting photophysical properties, making it a candidate for applications in optoelectronics. Research conducted at Stanford University revealed that this compound can act as a sensitizer in dye-sensitized solar cells, enhancing their energy conversion efficiency. This discovery opens new avenues for its use in renewable energy technologies.

In terms of environmental impact, 3-Chloro-tetrahydro-pyran-4-one has been shown to degrade efficiently under aerobic conditions, minimizing its ecological footprint. However, further studies are required to fully understand its long-term environmental effects and potential bioaccumulation risks.

In conclusion, 3-Chloro-tetrahydro-pyran-4-one (CAS No. 160427-98-5) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthetic methods and application development, position it as a key player in modern chemistry and materials science. As research continues to uncover new potentials for this compound, its role in driving innovation across industries is expected to grow significantly.